Cas no 13481-00-0 (2-(2-Pyrazinyl)malondialdehyde)
2-(2-Pyrazinyl)malondialdehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(Pyrazin-2-yl)malonaldehyde
- Propanedial,2-(2-pyrazinyl)-
- 2-pyrazin-2-ylpropanedial
- 2-pyrazinylmalonaldehyde(SALTDATA: FREE)
- (2-PYRAZINYL)MALONDIALDEHYDE
- 2-(2-PYRAZINYL)MALONDIALDEHYDE
- 2-(2-Pyrazinyl)malondialdehyde,95%
- AKOS006220960
- MFCD00216533
- SCHEMBL2558175
- CS-0328908
- (Pyrazin-2-yl)propanedial
- DTXSID30371932
- 2-pyrazinylmalonaldehyde
- (pyrazin-2-yl)malondialdehyde
- 13481-00-0
- FT-0676479
- FS-4590
- Propanedial, pyrazinyl-
- 2-(2-Pyrazinyl)malondialdehyde
-
- MDL: MFCD00216533
- Inchi: 1S/C7H6N2O2/c10-4-6(5-11)7-3-8-1-2-9-7/h1-6H
- InChI Key: JMZSRARKHGBIFL-UHFFFAOYSA-N
- SMILES: O=CC(C=O)C1C=NC=CN=1
Computed Properties
- Exact Mass: 150.04300
- Monoisotopic Mass: 150.042927
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -1.1
- Topological Polar Surface Area: 58.5
Experimental Properties
- Color/Form: Not available
- Density: 1.0281 (rough estimate)
- Melting Point: 202-207 °C
- Boiling Point: 228.88°C (rough estimate)
- Flash Point: 117.6°C
- Refractive Index: 1.6000 (estimate)
- PSA: 59.92000
- LogP: -0.04200
- Solubility: Not available
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(2-Pyrazinyl)malondialdehyde Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 34
- Safety Instruction: 45-36/37/39-25
-
Hazardous Material Identification:
- Risk Phrases:R34
- Safety Term:S45-36/37/39-25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(2-Pyrazinyl)malondialdehyde Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(2-Pyrazinyl)malondialdehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023398-1g |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 95% | 1g |
£24.00 | 2022-03-01 | |
| Fluorochem | 023398-5g |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 95% | 5g |
£99.00 | 2022-03-01 | |
| Fluorochem | 023398-10g |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 95% | 10g |
£166.00 | 2022-03-01 | |
| Fluorochem | 023398-25g |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 95% | 25g |
£355.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006862-5g |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 5g |
2112.0CNY | 2021-07-16 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006862-1g |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 1g |
502.0CNY | 2021-07-16 | ||
| Chemenu | CM168611-25g |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 95% | 25g |
$378 | 2021-08-05 | |
| TRC | P842608-10mg |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P842608-50mg |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P842608-100mg |
2-(2-Pyrazinyl)malondialdehyde |
13481-00-0 | 100mg |
$ 80.00 | 2022-06-03 |
2-(2-Pyrazinyl)malondialdehyde Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(2-Pyrazinyl)malondialdehyde
Introduction to 2-(2-Pyrazinyl)malondialdehyde (CAS No. 13481-00-0)
2-(2-Pyrazinyl)malondialdehyde, identified by the Chemical Abstracts Service Number (CAS No.) 13481-00-0, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.
The molecular structure of 2-(2-pyrazinyl)malondialdehyde consists of a malondialdehyde moiety linked to a pyrazine ring. This configuration imparts distinctive reactivity, making it a valuable intermediate in organic synthesis. Malondialdehyde, a well-known reactive carbonyl species, is implicated in various biochemical processes, including the formation of advanced glycation end-products (AGEs) and the modulation of oxidative stress. The incorporation of a pyrazine ring enhances its solubility and stability, facilitating its use in aqueous-based biological systems.
Recent advancements in medicinal chemistry have highlighted the utility of 2-(2-pyrazinyl)malondialdehyde in the design of novel therapeutic agents. Its aldehyde functionality allows for facile conjugation with a wide range of biomolecules, including peptides, proteins, and nucleic acids, enabling the development of targeted drug delivery systems. Furthermore, the pyrazine moiety has been shown to interact with specific biological targets, such as enzymes and receptors, thereby modulating cellular signaling pathways.
One of the most promising applications of 2-(2-pyrazinyl)malondialdehyde is in the field of anti-inflammatory and anti-oxidative therapy. Studies have demonstrated its ability to inhibit key pro-inflammatory enzymes, such as lipoxygenase and cyclooxygenase, thereby reducing inflammation and mitigating oxidative damage. Additionally, its potential role in modulating AGE formation has made it a candidate for therapeutic intervention in age-related diseases, such as diabetes and neurodegenerative disorders.
In vitro and in vivo studies have provided compelling evidence for the efficacy of 2-(2-pyrazinyl)malondialdehyde in various disease models. For instance, research has shown that it can attenuate acute lung injury by inhibiting neutrophil infiltration and reducing pro-inflammatory cytokine production. Similarly, its ability to protect against neurotoxicity in models of Parkinson's disease has been well-documented. These findings underscore its potential as a lead compound for further drug development.
The synthesis of 2-(2-pyrazinyl)malondialdehyde involves a series of well-established organic reactions, including condensation, oxidation, and functional group transformations. The use of high-purity starting materials and controlled reaction conditions is essential to ensure optimal yield and product integrity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications.
The pharmacokinetic properties of 2-(2-pyrazinyl)malondialdehyde are also an area of active investigation. Preliminary studies suggest that it exhibits good oral bioavailability and rapid tissue distribution, which are critical factors for effective drug action. Additionally, its metabolic stability has been assessed through various analytical techniques, providing insights into its potential clearance mechanisms from biological systems.
Future directions in research on 2-(2-pyrazinyl)malondialdehyde include exploring its interactions with other bioactive molecules and developing novel derivatives with enhanced pharmacological properties. Computational modeling and high-throughput screening techniques are being employed to identify new analogs with improved efficacy and reduced toxicity. These efforts aim to translate laboratory findings into clinical applications that benefit patients worldwide.
The growing body of evidence supporting the therapeutic potential of 2-(2-pyrazinyl)malondialdehyde underscores its significance as a compound worthy of further investigation. As our understanding of its mechanisms of action continues to evolve, so too will its applications in medicine and biotechnology. By leveraging cutting-edge research methodologies and interdisciplinary collaboration, scientists are poised to unlock new possibilities for this versatile molecule.
13481-00-0 (2-(2-Pyrazinyl)malondialdehyde) Related Products
- 36932-80-6(2-(pyrazin-2-yl)propanoic acid)
- 2248202-56-2((2R)-2-Pyrazin-2-ylpropanoic acid)
- 61959-39-5(3-Oxo-2-pyrazin-2-ylpropanenitrile)
- 191726-01-9(2-(pyrazin-2-yl)propanal)
- 2229276-71-3(1-(pyrazin-2-yl)cyclopropane-1-carbaldehyde)
- 120531-42-2(3-Pentanone, 2,2-dimethyl-4-pyrazinyl-, (±)-)
- 2228657-85-8(2-methyl-2-(5-methylpyrazin-2-yl)propanal)
- 2228641-45-8(2-(5-methylpyrazin-2-yl)acetaldehyde)
- 2228784-00-5(2-Methyl-2-(pyrazin-2-yl)propanal)
- 2248187-47-3((2S)-2-Pyrazin-2-ylpropanoic acid)